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Compound of Interest

Compound Name: K-858

Cat. No.: B1673266 Get Quote

Disclaimer: The chemical identifier "K-858" did not correspond to a publicly available

substance. This guide has been prepared using Sodium Azide as a representative hazardous

laboratory chemical to demonstrate essential safety and logistical protocols. Researchers must

consult the specific Safety Data Sheet (SDS) for any chemical before handling.

Sodium Azide (NaN₃) is a highly toxic and reactive crystalline solid commonly used as a

preservative in laboratory reagents and in organic synthesis.[1][2] Due to its significant health

and physical hazards, strict adherence to safety protocols is mandatory.[1][3]

Health and Hazard Summary
Sodium Azide is acutely toxic if ingested, inhaled, or absorbed through the skin.[1][4][5] It can

interfere with oxygen transport in the blood, with the heart and brain being particularly

vulnerable.[1] Symptoms of exposure can range from headaches and dizziness to convulsions

and death.[1][3]

A primary physical hazard is its reactivity. Sodium Azide can form highly shock-sensitive and

explosive heavy metal azides when in contact with metals like lead, copper, silver, or their salts.

[6][7][8][9] This is a critical consideration for both handling and disposal, as contact with metal

drainpipes can lead to explosive accumulations.[6][10][11] Additionally, contact with acids

results in the formation of hydrazoic acid, a highly toxic and explosive gas.[1][4][5][6][9]

Exposure Limits and Physical Properties
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Quantitative exposure limits and key physical data for Sodium Azide are summarized below.

Parameter Value

CAS Number 26628-22-8

Molecular Formula NaN₃

Molecular Weight 65.01 g/mol

Appearance White crystalline solid

NIOSH REL (Recommended Exposure Limit)
Ceiling: 0.3 mg/m³ (as Sodium Azide)Ceiling:

0.1 ppm (as Hydrazoic Acid)

ACGIH TLV (Threshold Limit Value)
Ceiling: 0.29 mg/m³ (as Sodium Azide)Ceiling:

0.11 ppm (as Hydrazoic Acid vapor)

LD₅₀ (Oral, Rat) 27 mg/kg

Decomposition Temperature > 275 °C (Violent Decomposition)

Sources:[5][12]

Operational Plan: Handling and Emergency
Procedures
This section outlines the procedural, step-by-step guidance for the safe handling of Sodium

Azide.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

All manipulations of solid Sodium Azide or solutions with a concentration greater than 5%

must be conducted within a certified chemical fume hood.[6][8][9][13]

The work area must have immediate access to a safety shower and an eyewash station.[3]

[7][13]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/101_1960869575_SodiumAzide-CASNO-26628-22-8-MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1684.pdf
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/sodium-azide-sop1.docx
https://drs.illinois.edu/Page/SafetyLibrary/SodiumAzide
https://www.ehs.washington.edu/system/files/resources/sodiumazide.docx
https://ipo.rutgers.edu/rehs/sop/Sodium-azide
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0087_-_sodium_azide.ashx?la=en
https://www.uh.edu/ehs/labs/chemical-safety/guidelines-and-standard-operating-procedures/files/uh-standard-operating-procedure-for-sodium-azide.docx
https://ipo.rutgers.edu/rehs/sop/Sodium-azide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required.[6][9] A face shield must be worn in

addition to goggles when there is a splash hazard.[6][7][11]

Hand Protection: Nitrile gloves are the minimum requirement.[6][8][9] For handling pure solid

or solutions >5%, double-gloving is recommended.[9][11] Gloves must be inspected before

use and changed immediately if contaminated.[8]

Body Protection: A fully buttoned lab coat, long pants, and closed-toe shoes are mandatory.

[6][7][8][13]

Detailed Experimental Protocol: Weighing and Solution
Preparation

Preparation: Don all required PPE as specified above. Designate a specific area within the

fume hood for Sodium Azide handling.[2]

Container Retrieval: Remove the Sodium Azide container from its designated storage

location, ensuring it is kept away from incompatible materials like acids and metals.[2][6]

Weighing Solid Azide:

Place a tared, non-metal container on the balance inside the fume hood.

Using only a plastic or ceramic spatula, carefully transfer the desired amount of Sodium

Azide into the container. Never use metal spatulas or tools.[1][6][7][8][13]

Close the primary Sodium Azide container securely.

Solution Preparation:

Add the solvent to the weighed Sodium Azide inside the fume hood to minimize dust and

aerosol generation.[8]

Post-Handling:
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Return the primary container to its proper storage location. Do not store on metal shelves.

[6][7][8]

Wipe down the designated work area with a soap and water solution.[2][14]

Remove gloves using the proper technique and dispose of them as hazardous waste.[5][8]

Wash hands thoroughly with soap and water.[8][9]

Spill Response Plan
Small Spill (<250g solid or <250mL solution):

Alert others in the immediate area.

Wearing appropriate PPE, cover solid spills with sand or absorbent material to minimize

dust.[1][7] Use chemical absorbent pads for liquid spills.[7][8]

Carefully sweep up the material using non-metal tools and place it in a labeled, non-metal

container for hazardous waste disposal.[1][2][7]

Clean the spill area twice with a soap and water solution.[7] All cleanup materials must be

disposed of as hazardous waste.[1][14]

Large Spill or Any Spill Outside a Fume Hood:

Evacuate the area immediately.[1][13][14]

Notify your supervisor and contact your institution's Environmental Health & Safety (EHS)

department or emergency response team.[1][7][14]

Disposal Plan
Waste Collection: All Sodium Azide waste, including contaminated PPE, weigh paper, and

pipette tips, must be collected as hazardous waste.[3][10]

Container: Use only compatible, clearly labeled, and sealable non-metal containers for

waste.[1][6][15]
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Prohibition:Do NOT pour Sodium Azide waste down the drain.[6][10] This can lead to the

formation of explosive metal azides in the plumbing. While some institutional guidelines may

permit drain disposal of very dilute solutions (<0.01%) with copious amounts of water, all

waste from pure or concentrated forms must be collected.[15]

Pickup: Contact your institution's EHS office to arrange for hazardous waste pickup.[1][3][13]

Visualized Workflow: Safe Handling of Sodium Azide
The following diagram illustrates the critical steps and decision points for handling Sodium

Azide, from preparation to final disposal.
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Start: Prepare for
Sodium Azide Handling

1. Don Required PPE
(Goggles, Lab Coat, Nitrile Gloves)

2. Verify Engineering Controls
(Fume Hood Certified, Eyewash Accessible)

3. Handle in Fume Hood
(Use Non-Metal Tools)

Spill Occurs?

4. Return to Secure Storage
(Non-Metal Shelving)

5. Decontaminate Work Area
(Soap & Water Solution)

6. Collect All Waste
(Solid & Liquid)

7. Use Labeled, Non-Metal
Hazardous Waste Container

8. Arrange EHS Pickup
(DO NOT USE DRAIN)

No

Small Spill Procedure

Yes (Small)

Large Spill Procedure:
Evacuate & Call EHS

Yes (Large)

After Cleanup

End: Procedure Complete

Click to download full resolution via product page

Sodium Azide Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1673266?utm_src=pdf-custom-synthesis
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-004-NEW.pdf
https://campus.kennesaw.edu/offices-services/planning-construction/environmental-health-safety/docs/204a-procedure-for-working-with-sodium-azide.pdf
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0087_-_sodium_azide.ashx?la=en
https://www.carlroth.com/medias/SDB-K305-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTc0MDB8YXBwbGljYXRpb24vcGRmfGFEWTVMMmcxTXk4NU1UYzJORFUwTmpZd01USTJMMU5FUWw5TE16QTFYMGxGWDBWT0xuQmtaZ3wwMWEzOTdhNTFiZjEzOTFiYWU1NjIxM2Y5NTY0ZmZlOTViZGU2NzRhMDNlZDExNDhmNjU1NGNjZDgyMWRkMTNh
https://www.cdhfinechemical.com/images/product/msds/101_1960869575_SodiumAzide-CASNO-26628-22-8-MSDS.pdf
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/sodium-azide-sop1.docx
https://www.uh.edu/ehs/labs/chemical-safety/guidelines-and-standard-operating-procedures/files/uh-standard-operating-procedure-for-sodium-azide.docx
https://drs.illinois.edu/Page/SafetyLibrary/SodiumAzide
https://www.ehs.washington.edu/system/files/resources/sodiumazide.docx
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132075
https://ehs.yale.edu/sites/default/files/files/sodium-azide-sop.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1684.pdf
https://ipo.rutgers.edu/rehs/sop/Sodium-azide
https://www.uthsc.edu/research/safety/documents/sop-sodium-azide.pdf
https://ph.health.mil/PHC%20Resource%20Library/ehse-ehs-sodium-azide.pdf
https://www.benchchem.com/product/b1673266#personal-protective-equipment-for-handling-k-858
https://www.benchchem.com/product/b1673266#personal-protective-equipment-for-handling-k-858
https://www.benchchem.com/product/b1673266#personal-protective-equipment-for-handling-k-858
https://www.benchchem.com/product/b1673266#personal-protective-equipment-for-handling-k-858
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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